Journal Name:Journal of Composite Materials
Journal ISSN:0021-9983
IF:3.191
Journal Website:http://www.uk.sagepub.com/journalsProdDesc.nav?ct_p=manuscriptSubmission&prodId=Journal201581&crossRegion=asia
Year of Origin:2001
Publisher:SAGE Publications Ltd
Number of Articles Per Year:319
Publishing Cycle:Semimonthly
OA or Not:Not
Biodegradation of phthalic acid esters (PAEs) by Bacillus sp. LUNF1 and characterization of a novel hydrolase capable of catalyzing PAEs
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-07-07 , DOI: 10.1016/j.eti.2023.103269
Phthalic acid esters (PAEs), the universal plasticizers, have widely entered the environment and cause serious contamination, potentially threatening human health. Furthermore, PAEs are highly resistant to degradation due to their hydrophobicity. In the present study, a PAE degrader, Bacillus sp. LUNF1, was isolated from sewage sludge. Strain LUNF1 completely removed dibutyl phthalate (DBP) from wastewater, demonstrating its great potential for PAE bioremediation. The genetic mechanism underlying PAE degradation by strain LUNF1 was elucidated by identification of the novel PAE hydrolase DphBL1 belonging to family VII. The hydrolase was overexpressed in E. coli BL21(DE3) and purified by affinity chromatography. It displayed high hydrolytic efficiency toward DBP at 10–50 °C and pH 5.0–9.0. Importantly, DphBL1 maintained its stability in the presence of β-mercaptoethanol (β-ME), phenylmethylsulphonyl fluoride (PMSF) and various metal ions, which did not significantly inhibit DphBL1. It was also found that the catalytic triad (Ser190-His395-Glu306), oxygen hole (Gly107-Ala108) and other residues (Phe310, Ile358, Phe359, Leu309 and Leu269) were involved in interacting DBP. DphBL1 mutants with significantly reduced activity confirmed the essential role of these active residues and revealed the catalytic mechanism of DphBL1. These results will support structural modification of PAE hydrolases to improve catalytic efficiency in bioremediation, and promote the development of efficient strategies for PAE remediation in the environment.
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Bioremediation of two oil-contaminated Kuwaiti hyper-saline soils by cross bioaugmentation and the role of indigenous halophilic/halotolerant hydrocarbonoclastic bacteria
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.eti.2023.103259
Hyper-saline evaporitic sandflats known as Sabkhas occur in areas prone to oil contamination throughout the Gulf states. Bioaugmentation of Sabkha environments using enrichments of indigenous microorganisms is a potential means of ameliorating oil pollution. Two soil samples from the north and south Kuwaiti Sabkhas were contaminated with 5% w/w oil to prepare inocla enriched with hydrocarbonoclastic bacteria. Inocula were then used in a 6-month cross-bioaugmentation process to assess oil bioremediation in two artificially oil-contaminated soils collected from the same Sabkhas. Although the numbers of hydrocarbonoclastic bacteria increased and oil degradation was observed in both unbioaugmented and bioaugmented samples for both locations, bioaugmentation significantly enhanced degradation at only one location. The predominant culturable strain Bacillus oceanisediminis in the enriched inocula failed to colonize the bioaugmented soils in both locations. For further insight into oil biodegradation by Sabkha bacteria, sixteen hydrocarbonoclastic isolates were recovered and their oil biodegradation potential was recognized under different salinity conditions. All isolates tolerated up to 10% w/v salinity and most still grew at up to 18% and showed maximum oil consumption at their optimal salinity requirement. To simulate a serious pollution event, the potential response of Sabkha soils after high oil contamination reached 20% was tested, and this indicated both soils showed a significant self-cleaning potential at this high pollutant level. Overall, we conclude that bioremediation of contaminated hyper-saline soils depends mainly on the allochthonous halotolerant/halophilic hydrocarbonoclastic bacteria adapted to their native area, and the potential for microbial bioremediation even under high contamination levels is potentially high.
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Evaluating resource recovery potential and process feasibility of direct membrane ultrafiltration of municipal wastewater at demonstration scale
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-06-16 , DOI: 10.1016/j.eti.2023.103252
The aim of this work was to assess the feasibility of applying ultrafiltration membranes for the direct filtration of municipal wastewater. The effect of different influents (raw wastewater and the primary settler effluent of a municipal wastewater treatment plant) and operating solids concentration (about 1, 2.6, 6 and 11 g L−1) was evaluated. Increasing the operating solids concentration sharply reduced membrane fouling, achieving a minimum of about 0.55 mbar per day when operating above 6 g L−1. Filtering raw municipal wastewater also had a beneficial effect on the filtration performance, although only when operating at a low solids concentration (under 2.6 g L−1). High quality permeates were obtained regardless of operating conditions, meeting European discharge requirements for no sensible environments. High resource recoveries were achieved thanks to the direct filtration of wastewater, capturing about 80-85 and 20%–40% of the influent COD and nutrients, respectively. The energy and carbon footprint balances showed promising results, achieving energy recoveries and carbon footprints of about 0.46-0.40 kWh per m3 of influent municipal wastewater and -[0.19-0.16] kg CO2-eq per m3 of influent municipal wastewater when considering the process energy demands and potential energy recovery. Additionally, profits can be obtained from MWW treatment by this alternative, achieving about €0.035–0.021 per m3 of influent MWW when operating at a flux of 10 LMH which entail a payback period for the initial membrane acquisition of 12.3–20.1 years.
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Efficient treatment of bio-contaminated wastewater using plasma technology for its reuse in sustainable agriculture
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.eti.2023.103287
Water-related crisis represents one of the significant challenges of the rapidly growing world population. This study demonstrates an example of the novel technology of Non-Thermal Plasma (NTP) wastewater treatment for its sustainable recovery and reuse in agriculture. NTP treatment of wastewater not only causes microbial decontamination but produces Reactive Oxygen and Nitrogen Species (RONS), which can consequently improve seed germination and plant growth. We investigated the effects of the new Fountain Dielectric Barrier Discharge air plasma reactor for the treatment of bulk quantity water contaminated by Staphylococcus epidermidis or Escherichia coli bacteria. Then, employing the treated water for barley seed germination showed >20% enhancement compared to using tap water. The inactivation of bacteria in water was determined in dependence on pH, Oxidation-Reduction Potential, and correlated with chemical RONS produced in the water (hydrogen peroxide, nitrites, and especially nitrates). By utilizing the Responses Surface Methodology, we identified the optimal plasma treatment time per litre required for efficient RONS production and bactericidal effect in the wastewater treatment, which was linearly scalable with water volume. After the optimum plasma treatment time, a sharp drop in pH, and the concentrations of nitrites and hydrogen peroxide were observed, which is related to the peroxynitrite formation leading to the significant bacterial reduction up to 7-log.
Detail
Inverse relationship between transfer efficiencies into reproductive system and exposure concentration for organic pollutants: Implications for hazard assessment
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.eti.2023.103282
Organic pollutants impact fertility and reproductive outcomes. Assessing their risk required understanding the great variation of their parental transfer efficiency. To determine whether the proportion of organic pollutants transferred to the reproductive system varies with the level of parental contamination, we analyzed large-scale datasets on organic environmental contaminants found in parental blood, cord blood, and semen. Our results demonstrated that although chemical concentrations in seminal plasma and cord blood significantly increased with those in parental blood, the proportion of parental contaminants transferred to the reproductive system decreased as the chemical concentration in parental blood increased. Using a hierarchical model, a negative association between transfer efficiencies and parental contamination levels was revealed. It is estimated that 41.78% and 46.23% of the variance in transfer efficiencies can be explained by paternal and maternal blood concentrations, respectively. In comparison, chemical class accounted for 25.22% and 18.95% of the variance, while the remaining inconsistencies between studies contributed only 3.38% and 2.56% of the variance for paternal and maternal transfers, respectively. We observed no significant interaction between parental blood concentration and chemical properties. Thus, our findings implied that the transfer efficiency of organic pollutants is not just an intrinsic chemical property and the inverse association has significant implications for health risk assessments and benchmark dose estimations related to environmental pollutants.
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Effects of phosphorus-containing additives on carbon transformation during pig manure composting
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.eti.2023.103290
The effects of two typical phosphorus-containing additives (i.e. phosphogypsum and superphosphate) on carbon transformation during pig manure composting were investigated. Three addition strategies, including 10% phosphogypsum as well as 2.5% and 10% superphosphate (based on dry mass) were designed with same dosage or phosphorus content. Results showed that all strategies could alter organic biotransformation to reduce carbon loss during composting. Adding 10% superphosphate and phosphogypsum could restrain microbial activities to retard organic biodegradation, which thus reduced carbon dioxide and methane emission as well as humic acid (HA) formation. Compared to these strategies with high dosage additives, addition of 2.5% superphosphate could promote the conversion of unstable fulvic acid (FA) to stable HA with high aromaticity for humification. In addition, 2.5% superphosphate was more favorable to reduce CH4 emission given its low dosage to maintain suitable thermophilic period. Thus, addition of 2.5% superphosphate was recommended to accelerate humification and reduce carbon loss during pig manure composting in practice.
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In situ field experiment shows the potential of methanogenic archaea for biomethane production from underground gas storage in natural rock environment
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-06-19 , DOI: 10.1016/j.eti.2023.103253
Biological methanation occurs naturally in the specific rock environment of some underground gas reservoirs. To use the natural potential of hydrogenotrophic methanogenic archaea in the underground gas reservoirs environment in the future for any type of energy conversion, better knowledge of these systems is required. Most studies investigating the potential for biological methane production from hydrogen and carbon dioxide have been conducted in laboratory-scale systems, making it impossible to evaluate the process under realistic environmental conditions. A unique field experiment of biomethanation in an underground gas reservoir confirmed the feasibility of these facilities for targeted production of biologically produced methane. The experiment followed data previously obtained from long-term experiments carried out in the laboratory, including 300 days lasting operation of reactor and cultivation experiments, which led to repeated isolation of Methanothermobacter sp. This species was the dominant methanogen, which raised from 1% to 43% of all microbial population after 22 days of field experiment, while the complete conversion of hydrogen took place. In addition, the study is supported by metagenomic analysis to gain deep insight into the microbiome of the underground gas reservoir.
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Three amine derivative/graphene oxide van der Waals heterostructures for the photocatalytic detoxification of As(III)
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-06-13 , DOI: 10.1016/j.eti.2023.103246
Although van der Waals heterostructures (vdWHs) have suggested the considerable advantages in engineering photoelectronic properties, it remains the limited understanding for the roles of typical nitrogen configurations in vdWHs. Herein, pyrrolic N, pyridinic N, and graphitic N, are introduced into the vdWHs via assembling indole, quinoline, and indolizine with graphene oxide (GO). Pyrrolic N prefers to adhere to the hydroxyls on GO surface, pyridinic N is apt to be immobilized by the carboxyls, and graphitic N shows poor affinitive selectivity. Both pyrrolic and pyridinic N introduce new π→π* orbitals into the resulted vdWHs, while, graphitic N leads to an obvious decay of n→π* transition. All amine derivatives in the vdWHs inject electrons into the conduction band of GO to provide n-type doping, which leads to decreased bandgaps. The decreasing conductivities are observed in all vdWHs, which is temporarily ascribed to the unfavorable electronic correlations at the van der Waals interfaces. By contrast, pyrrolic N contributes more electrons to GO, which enables In-GO to exhibit stronger photocurrent response (almost 7 times as much as the other heterostructures and GO) and higher photocatalytic activity for oxidating As(III) (6.8, 3.6, and 2.0 times than Qu-GO, GO and Iz-GO, respectively).
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Evaluating the effectiveness of air purification in the real-world living and learning environment for pupils: A randomized, double-blind, crossover intervention trial
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-07-21 , DOI: 10.1016/j.eti.2023.103294
Air purification has been proven to be an effective method for reducing personal fine particulate matte (PM2.5) exposure. A randomized, double-blind, crossover intervention trial involving 105 elementary school pupils in Mengzhou, China was conducted to investigate the effects of air purification interventions in living rooms and classrooms and evaluate the personal PM2.5 exposure determinants. Real-time PM2.5 samplers were used to monitor PM2.5 concentrations and questionnaires were used to collect basic information about pupils and their parents. The time-weighted method was applied to calculate personal PM2.5 concentrations and the mixed-effects model was used to examine the personal PM2.5 exposure determinants. The purification efficiencies of air devices were 32.5%–54.8% and 81.6%–92.4% in the living rooms and classrooms, respectively. Personal PM2.5 concentrations in the intervention group were lower than that in the control group. Air purification interventions, ambient PM2.5, indoor humidity, indoor temperature, temperature difference, and environmental tobacco smoke exposure were significant determinants of personal PM2.5 exposure. The living room and classroom interventions contributed to 42.31% [95% confidence interval (CI): 45.28%, 39.17%] and 21.34% (95% CI: 24.89%, 17.61%) reductions in personal PM2.5 exposure, respectively. These findings suggest that air purification interventions were effective in reducing personal PM2.5 exposure of pupils and living rooms intervention was the effective intervention method.
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How could Artificial Intelligence be used to increase the potential of biorefineries in the near future? A review
Journal of Composite Materials ( IF 3.191 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.eti.2023.103277
Innovation in digitalization and low-carbon technologies are leading the way for the production sector. In the context of the bioeconomy, a path is opening up for the integration of bio-based processes into the value chain as alternative production schemes to fossil fuel-based production models, although process modeling and optimization is needed as this approach is at an early stage of design and development. The large number of variables in the biorefinery cascade scheme presents the inherent difficulty of the optimization strategy, considering conditions that allow for higher productivity and revenues in parallel with lower environmental burdens. The implementation of artificial intelligence (AI) through techniques such as machine learning and predictive modeling could be considered as an efficient tool for process optimization. Such techniques require large amounts of historical data to identify effects, synergies and clusters of parameters; detect production anomalies; develop models for predictive, prescriptive or root cause analysis; and provide autonomous control.In this sense, this critical review report aims to provide an overview of available reports that have considered AI for the evaluation of biorefinery production models, identifying its potentialities to enable better production strategies under the principles of sustainability and circular economy. This review aims to be useful for the development of further research on the implementation of digitalization of biorefinery processes. This work aims to identify the forefront innovations in the development of bio-based processes that meet efficiency and sustainability criteria in order to provide information of interest to policy makers, stakeholders and industry professionals.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, COMPOSITES 材料科学:复合4区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
7.70 66 Science Citation Index Science Citation Index Expanded Not
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